Cas no 902837-34-7 (4-(piperidin-3-yloxy)benzonitrile)

• Product Name: 4-(piperidin-3-yloxy)benzonitrile
• CAS No: 902837-34-7
• Molecular Formula: C₁₂H₁₄N₂O
• Molecular Weight: 202.25200
• CID: 994698
• PubChem ID: 44721293

4-(piperidin-3-yloxy)benzonitrile Properties

Names and Identifiers

• 4-(PIPERIDIN-3-YLOXY)-BENZONITRILE
• 4-(3-Piperidinyloxy)benzonitrile
• 4-piperidin-3-yloxybenzonitrile
• 4-(piperidin-3-yloxy)benzonitrile
• AKOS009461694
• CS-0271353
• 902837-34-7
• EN300-1856115
• DTXSID90660435
• 4-[(Piperidin-3-yl)oxy]benzonitrile
• SCHEMBL15649004
• CLB83734
• AS-40625
• MFCD08061105
• 3-(4-Cyanophenoxy)piperidine HCl

• MDL： MFCD08061105
• InChIKey： KMBKWCFPFFJUPE-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H14N2O/c13-8-10-3-5-11(6-4-10)15-12-2-1-7-14-9-12/h3-6,12,14H,1-2,7,9H2
• SMILES： C1CC(CNC1)OC2=CC=C(C=C2)C#N

Computed Properties

• Exact Mass: 202.11100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 202.110613074g/mol
• Heavy Atom Count: 15
• Complexity: 237
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 45Ų

Experimental Properties

• LogP: 2.01788
• PSA: 45.05000

4-(piperidin-3-yloxy)benzonitrile Security Information

• Safety Term：6.1
• Packing Group：III
• Hazardous Material transportation number：UN3439
• PackingGroup：III
• HazardClass：6.1

4-(piperidin-3-yloxy)benzonitrile Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%